Tailoring molecular weight distribution via polymer degradability†

Polymer Chemistry Pub Date: 2023-12-15 DOI: 10.1039/D3PY01153D

Abstract

An alternative approach for controlling the polymer molecular weight distribution (MWD) was developed based on the degradation of precisely synthesized degradable long-chain polymers. The long-chain mother polymer was prepared via living cascade enyne metathesis polymerization and programmed monomer addition, and molecular-weight-controlled daughter polymers were obtained by degradation. We controlled the average molecular weight (Mn) and MWD at the targeted Mn by varying the degradable-to-nondegradable monomer feed ratio and employing programmed monomer addition, respectively.

Graphical abstract: Tailoring molecular weight distribution via polymer degradability
Tailoring molecular weight distribution via polymer degradability†
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